Technical Documentation Center

3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
  • CAS: 98035-87-1

Core Science & Biosynthesis

Foundational

physicochemical properties of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

An In-Depth Technical Guide to the Physicochemical Properties of 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile For Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Physicochemical Properties of 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the (CAS No: 98035-87-1). As a key pharmaceutical intermediate and building block, particularly in the synthesis of kinase inhibitors, a thorough understanding of its properties is fundamental for its effective application in drug discovery and development.[1] This document delves into the compound's chemical identity, core physicochemical characteristics, spectroscopic profile, and recommended protocols for experimental determination. Furthermore, it covers crucial aspects of stability, storage, and safe handling, offering a holistic view for researchers and developers. The insights herein are designed to support informed decision-making in formulation development, process optimization, and ADMET (absorption, distribution, metabolism, and excretion) studies.[2][3]

Introduction and Compound Significance

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its unique electronic properties and ability to participate in hydrogen bonding make it an excellent pharmacophore. Within this class, 3-amino-1H-pyrazole-4-carbonitrile derivatives serve as versatile precursors for more complex heterocyclic systems.[4][5][6]

3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile, in particular, is a valuable intermediate.[1] The presence of three key functional groups—a nucleophilic amino group, a cyano group that can be further elaborated, and a hydroxyethyl side chain that can influence solubility and provide an additional point for modification—makes it a highly strategic building block for creating diverse chemical libraries aimed at various therapeutic targets.[1][7] This guide aims to consolidate the known and predicted physicochemical data for this compound to facilitate its use in research and development.

Chemical Identity and Structural Elucidation

A precise understanding of a compound's structure is the foundation for interpreting its chemical behavior and biological activity.

Nomenclature and Key Identifiers
  • Systematic Name: 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

  • CAS Number: 98035-87-1[1][8]

  • Molecular Formula: C₆H₈N₄O[8]

  • Molecular Weight: 152.15 g/mol [8]

  • Synonyms: 5-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile[9]

Structural Formula and Tautomerism

The compound consists of a pyrazole ring substituted at the 1-position with a 2-hydroxyethyl group, at the 3-position with an amino group, and at the 4-position with a nitrile (cyano) group.

It is critical to recognize that 3-aminopyrazoles can exist in tautomeric forms. The "3-amino" and "5-amino" nomenclature for this class of compounds can sometimes be used interchangeably depending on the numbering convention of the pyrazole ring.[10] For the purpose of this guide, we will adhere to the structure depicted below.

Structure of 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

Caption: 2D structure of the title compound.

Core Physicochemical Properties

The physicochemical properties of a compound are critical determinants of its behavior in both chemical and biological systems, influencing everything from reaction kinetics to bioavailability.[2][11]

Data Summary

The following table summarizes the available and predicted physicochemical data for 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile.

PropertyValueSource/Comment
Molecular Formula C₆H₈N₄O[8]
Molecular Weight 152.15 g/mol [8]
Physical Form Predicted to be a solid at room temperature.Based on related pyrazole structures which are crystalline powders.[12]
Appearance No specific data available. Related compounds are white to yellow solids.[12]
Melting Point No experimental data available. The parent compound, 3-amino-1H-pyrazole-4-carbonitrile, melts at 171-178°C.[12][13] The hydroxyethyl group may lower this value.
Boiling Point No experimental data available. Predicted to be high with decomposition.Based on the presence of multiple hydrogen bonding groups.
Aqueous Solubility No quantitative data available. Expected to have moderate solubility due to the polar hydroxyethyl and amino groups, but the aromatic ring and nitrile group decrease polarity.The balance of polar and non-polar features is crucial for drug-likeness.[3]
Lipophilicity (LogP) No experimental data available. The value is critical for predicting membrane permeability and ADME properties.[3]
pKa (Acid/Base) No experimental data available. The amino group is expected to be basic, while the pyrazole N-H (in the parent scaffold) and the hydroxyl group are weakly acidic.[14]

Experimental Methodologies for Property Determination

To address the data gaps identified above, standardized experimental protocols are essential. The choice of method is driven by the need for accuracy, throughput, and relevance to drug development.[11][15]

General Workflow for Physicochemical Characterization

The characterization of a new chemical entity follows a logical progression designed to build a comprehensive profile of the molecule. This workflow ensures that foundational properties are understood before more complex biological testing is undertaken.

G cluster_0 Phase 1: Foundational Analysis cluster_1 Phase 2: Developability Assessment cluster_2 Phase 3: Data Integration A Compound Reception (Purity & Identity Check via LC-MS, NMR) B Aqueous Solubility (Kinetic & Thermodynamic) A->B Solubility is a primary screen C Lipophilicity (LogP/LogD Determination) B->C Informs LogD vs LogP choice E Chemical Stability (pH, Temp, Light Stress) B->E Solubility limits stability testing G Data Analysis & Modeling (In silico ADME Prediction) B->G D pKa Determination (Potentiometric/UV-Vis) C->D pH dependency of LogD C->G D->E pH stability profile D->G F Solid-State Characterization (DSC, TGA, XRPD) E->F Degradants affect solid form E->G F->G

Caption: A typical workflow for physicochemical profiling in early drug discovery.

Protocol for Aqueous Solubility Determination (Shake-Flask Method)

This method determines the thermodynamic solubility, which is the true equilibrium solubility of a compound.

  • Preparation: Add an excess amount of the solid compound to a known volume of phosphate-buffered saline (PBS) at pH 7.4 in a glass vial.

  • Equilibration: Agitate the vial at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached. The extended time allows for the dissolution and potential solid-state transformations to stabilize.

  • Phase Separation: Centrifuge the suspension at high speed to pellet the undissolved solid.

  • Sampling & Analysis: Carefully remove an aliquot of the clear supernatant. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Quantification: Compare the analytical response to a standard curve prepared with known concentrations of the compound to determine the solubility in mg/mL or µM.

Protocol for pKa Determination (Potentiometric Titration)

This method measures the change in pH of a solution of the compound upon the addition of an acid or base.

  • Sample Preparation: Dissolve a precise amount of the compound in a co-solvent system (e.g., methanol/water) if aqueous solubility is low.

  • Titration: Place the solution in a thermostatted vessel with a calibrated pH electrode. Titrate the solution with a standardized solution of HCl to determine basic pKa values, followed by titration with a standardized NaOH solution for acidic pKa values.

  • Data Acquisition: Record the pH of the solution after each incremental addition of the titrant.

  • Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the titration curve, often calculated using the first or second derivative. Specialized software can refine the pKa value.

Spectroscopic and Analytical Characterization

Spectroscopic analysis provides a fingerprint of the molecule, confirming its identity and purity.[16]

  • Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for the N-H stretches of the amino group (~3300-3400 cm⁻¹), the C≡N stretch of the nitrile group (~2220-2260 cm⁻¹), and the broad O-H stretch of the alcohol (~3200-3600 cm⁻¹).[4][6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Would reveal signals for the aromatic proton on the pyrazole ring, two distinct methylene groups (-N-CH₂- and -CH₂-OH), and exchangeable protons for the -NH₂ and -OH groups. The exact chemical shifts and coupling patterns would confirm the connectivity.[17]

    • ¹³C NMR: Would show distinct signals for the five unique carbon atoms in the pyrazole ring and the two carbons of the hydroxyethyl side chain.

  • Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the compound (152.15 g/mol ).[8] Analysis of the fragmentation pattern under electron impact (EI) or electrospray ionization (ESI) can further validate the structure.

Stability, Storage, and Safety

Proper handling and storage are paramount for maintaining the integrity of the compound and ensuring user safety.

Stability
  • pH Stability: The stability of the compound should be evaluated across a range of pH values to understand its degradation pathways, which is crucial for developing liquid formulations.[2]

  • Hygroscopicity: The compound is noted to be hygroscopic (moisture-sensitive).[1] Absorption of water can impact the solid-state properties and potentially lead to degradation.

  • Light Sensitivity: It is recommended to store the compound protected from light.[1]

Recommended Storage and Handling
  • Storage: The compound should be preserved in a tightly closed container and stored in a cool, dry, and well-ventilated place, protected from light.[1] Some suppliers recommend refrigerated storage (2-8°C).[9]

  • Handling: Use personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[18][19] Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust.[18][20] Wash hands thoroughly after handling.[19]

Safety and Toxicology

No specific toxicology data for this compound was found. However, based on safety data sheets for structurally related aminopyrazole derivatives, the compound should be treated as potentially hazardous.[18][19][21]

  • Hazards: May cause skin, eye, and respiratory irritation.[18][19][21]

  • First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to fresh air. Seek medical attention if irritation persists.[18]

Conclusion

3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a valuable chemical intermediate with a combination of functional groups that make it highly useful in medicinal chemistry. While there are significant gaps in the publicly available experimental data for its core physicochemical properties, this guide has outlined its key structural features and provided a framework for its systematic characterization. By applying the described experimental methodologies, researchers can generate the necessary data to fully exploit this compound's potential in the synthesis of novel therapeutic agents, ensuring both efficiency in development and a comprehensive understanding of the molecule's behavior.

References

  • Grimm, K. M., et al. (2017). Rapid Experimental Measurements of Physicochemical Properties to Inform Models and Testing. Environmental Health Perspectives. [Link]

  • Daswadkar, S. C. (2018). Theoretical and experimental approaches in determination of Physicochemical parameters in QSAR. SlideShare. [Link]

  • Pace Analytical. (n.d.). Characterization of Physicochemical Properties. Retrieved from Pace Analytical. [Link]

  • Creative Biolabs. (n.d.). Physicochemical Characterization. Retrieved from Creative Biolabs. [Link]

  • Al-Mousawi, S. M., et al. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules. [Link]

  • Pacific BioLabs. (n.d.). Physicochemical Properties. Retrieved from Pacific BioLabs. [Link]

  • Krbavčič, A., et al. (2012). Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. ARKIVOC. [Link]

  • Chemical Substance Information. (n.d.). 1H-Pyrazole-4-carbonitrile, 3-amino-1-(2-hydroxyethyl)-. Retrieved from Chemical Substance Information. [Link]

  • IntechOpen. (2016). Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. [Link]

  • ResearchGate. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. [Link]

  • MDPI. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. [Link]

  • ChemicalCell. (n.d.). 1H-Pyrazole-4-Carbonitrile, 3-Amino-1-(2-Hydroxyethyl)- CAS NO 98035-87-1. Retrieved from ChemicalCell. [Link]

  • U.S. Environmental Protection Agency. (n.d.). 5-Amino-1-(2-chlorophenyl)-3-methyl-1H-pyrazole-4-carbonitrile Properties. Retrieved from EPA CompTox Chemicals Dashboard. [Link]

  • Semantic Scholar. (2021). Synthesis of novel 5-amino-pyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. [Link]

  • SpectraBase. (n.d.). 1H-Pyrazole-4-carboxamide, 3-amino-. Retrieved from SpectraBase. [Link]

  • Global Substance Registration System. (n.d.). 5-AMINO-1-(2-HYDROXYETHYL)-1H-PYRAZOLE-4-CARBONITRILE. Retrieved from gsrs. [Link]

  • Williams, R. (2022). pKa Data Compiled by R. Williams. Retrieved from ACS Organic Division. [Link]

Sources

Exploratory

mechanism of formation for 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

An In-Depth Technical Guide to the Formation of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Abstract The 3-aminopyrazole-4-carbonitrile scaffold is a cornerstone in medicinal chemistry, serving as a critical pr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Formation of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

Abstract

The 3-aminopyrazole-4-carbonitrile scaffold is a cornerstone in medicinal chemistry, serving as a critical precursor for a multitude of pharmaceutical agents, including sedative-hypnotics like Zaleplon.[1][2] This guide provides a comprehensive examination of the formation mechanism, synthesis protocol, and critical process considerations for a specific, highly functionalized derivative: 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile. By synthesizing established principles of pyrazole synthesis with practical, field-proven insights, this document serves as an essential resource for researchers, chemists, and professionals in drug development. We will deconstruct the reaction into its fundamental steps, from the initial nucleophilic attack to the final intramolecular cyclization and aromatization, providing a robust framework for understanding and optimizing this vital synthetic transformation.

Strategic Analysis: A Mechanistic-Driven Approach

The synthesis of substituted pyrazoles is a well-established field, with the most reliable and versatile method being the condensation of a hydrazine derivative with a 1,3-dielectrophilic species.[3] For the target molecule, a logical retrosynthetic analysis points to two primary precursors, dictating the forward synthesis strategy.

  • Precursor 1: The Hydrazine Component. The 1-(2-hydroxyethyl) substituent on the pyrazole nitrogen (N1) unequivocally identifies 2-hydroxyethylhydrazine as the hydrazine source.

  • Precursor 2: The C3 Dielectrophile. The 3-amino and 4-carbonitrile functionalities are classic indicators for an activated malononitrile derivative. (Ethoxymethylene)malononitrile (EMMN) is the ideal and most commonly employed reagent for this purpose, providing the necessary three-carbon backbone and electrophilic sites for cyclization.[4][5]

This leads to the primary reaction pathway: the condensation of 2-hydroxyethylhydrazine with (ethoxymethylene)malononitrile.

G cluster_precursors Key Precursors Target 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Retrosynthesis Retrosynthetic Disconnection (C-N and C=C bond) Target->Retrosynthesis Hydrazine 2-Hydroxyethylhydrazine Retrosynthesis->Hydrazine N1 Source EMMN (Ethoxymethylene)malononitrile (EMMN) Retrosynthesis->EMMN C3-C4-C5 Source

Caption: Retrosynthetic analysis of the target molecule.

The Core Reaction Mechanism: A Step-by-Step Elucidation

The formation of the pyrazole ring from these precursors is a sequential process involving nucleophilic addition, elimination, and a decisive intramolecular cyclization. The generally accepted mechanism proceeds as follows:

  • Step 1: Michael Addition. The reaction initiates with a nucleophilic attack by the terminal, more sterically accessible, and more nucleophilic nitrogen atom of 2-hydroxyethylhydrazine onto the electron-deficient β-carbon of EMMN. This is a classic Michael-type addition to a polarized alkene.

  • Step 2: Elimination of Ethoxide. The resulting intermediate rapidly undergoes elimination of the ethoxy group, a good leaving group, to form a stable substituted hydrazinylmethylene-malononitrile intermediate.

  • Step 3: Intramolecular Cyclization (Thorpe-Ziegler Type). This is the critical ring-forming step. The second nitrogen atom of the hydrazine moiety performs an intramolecular nucleophilic attack on the carbon of one of the nitrile groups. This type of reaction, an intramolecular addition of a carbanion (or in this case, a nucleophilic nitrogen) to a nitrile, is known as a Thorpe-Ziegler cyclization.[6][7][8][9]

  • Step 4: Tautomerization and Aromatization. The cyclic intermediate exists as an imine, which is in equilibrium with its more stable enamine tautomer. A final proton transfer results in the formation of the aromatic pyrazole ring, which is the thermodynamic driving force for the completion of the reaction.

// Reactants Reactants [label="2-Hydroxyethylhydrazine\n+ EMMN", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"];

// Intermediates Michael_Adduct [label="Michael Adduct\n(Intermediate I)", shape=box]; Elimination_Product [label="Hydrazinylmethylene-\nmalononitrile (Intermediate II)", shape=box]; Cyclic_Imine [label="Cyclic Imine Intermediate\n(via Thorpe-Ziegler)", shape=box];

// Product Product [label="3-amino-1-(2-hydroxyethyl)-\n1H-pyrazole-4-carbonitrile", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Reaction Path Reactants -> Michael_Adduct [label=" 1. Michael Addition "]; Michael_Adduct -> Elimination_Product [label=" 2. Ethoxide Elimination "]; Elimination_Product -> Cyclic_Imine [label=" 3. Intramolecular\n Cyclization "]; Cyclic_Imine -> Product [label=" 4. Tautomerization\n (Aromatization) "]; }

Caption: Step-wise mechanism of pyrazole formation.

Experimental Protocol: From Precursors to Product

This protocol is a synthesized methodology based on established procedures for the synthesis of analogous 3-aminopyrazole-4-carbonitriles.[4][5]

Reagents and Materials
Reagent/MaterialFormulaMolar Mass ( g/mol )PuritySupplier
2-HydroxyethylhydrazineC₂H₈N₂O76.10≥98%Standard Supplier
(Ethoxymethylene)malononitrileC₆H₆N₂O122.13≥98%Standard Supplier
Ethanol (Absolute)C₂H₅OH46.07AnhydrousStandard Supplier
Acetic Acid (Glacial)CH₃COOH60.05ACS GradeStandard Supplier
Diethyl Ether(C₂H₅)₂O74.12AnhydrousStandard Supplier
Deionized WaterH₂O18.02N/AIn-house
Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxyethylhydrazine (7.61 g, 100 mmol, 1.0 eq).

  • Solvent Addition: Add anhydrous ethanol (40 mL) to the flask and stir until the hydrazine is fully dissolved.

  • Catalyst Addition: Add a catalytic amount of glacial acetic acid (0.3 mL, ~5 mmol). The acid catalyzes the condensation and facilitates the elimination step.[4]

  • Reagent Addition: In a separate beaker, dissolve (ethoxymethylene)malononitrile (12.21 g, 100 mmol, 1.0 eq) in anhydrous ethanol (20 mL). Add this solution dropwise to the stirring hydrazine solution over 15 minutes at room temperature. An exothermic reaction may be observed.

  • Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the mobile phase.

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour. The product often precipitates as a solid.

  • Filtration: Collect the precipitate by vacuum filtration through a Büchner funnel. Wash the solid cake with a small amount of cold diethyl ether (2 x 20 mL) to remove soluble impurities.

  • Drying: Dry the isolated solid under vacuum at 40 °C to a constant weight.

Purification

The crude product is often of high purity. If required, recrystallization from ethanol or an ethanol/water mixture will yield a highly pure, crystalline product.

// Workflow A1 -> A2 -> A3 -> B1 -> B2 -> B3; B3 -> C1 [label="Reaction Complete"]; C1 -> C2 -> C3 -> C4; }

Caption: Experimental workflow for the synthesis.

Precursor Synthesis Considerations

For comprehensive process control, understanding the synthesis of the key precursors is valuable.

  • 2-Hydroxyethylhydrazine: This reagent is typically prepared by the controlled reaction of hydrazine hydrate with ethylene oxide in an aqueous medium.[10] The reaction temperature must be carefully managed (30-70 °C) to prevent runaway reactions and the formation of di-substituted byproducts.[10][11]

  • (Ethoxymethylene)malononitrile (EMMN): EMMN is synthesized by the condensation of malononitrile with triethyl orthoformate, usually in the presence of a dehydrating agent like acetic anhydride, which drives the reaction to completion by removing the ethanol byproduct.[5]

Conclusion

The synthesis of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a robust and high-yielding process rooted in the fundamental principles of heterocyclic chemistry. The reaction proceeds via a well-defined mechanism involving a Michael addition followed by a Thorpe-Ziegler type intramolecular cyclization. By understanding the causality behind each step—from the choice of an acid catalyst to facilitate condensation to the use of reflux conditions to ensure complete conversion—researchers can reliably and efficiently produce this valuable chemical intermediate. The provided protocol represents a self-validating system, where successful execution and subsequent characterization confirm the mechanistic principles outlined in this guide. This knowledge is critical for the development, scaling, and optimization of synthetic routes toward advanced pharmaceutical agents.

References

  • Al-Qalaf, F., Mandani, F., Abdelkhalik, M. M., & Bassam, A. A. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 78-88. [Link]

  • ResearchGate. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. [Link]

  • Karpenko, N. S., et al. (2018). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 14, 2136–2176. [Link]

  • PubMed. (2008). Synthesis of 5-substituted 3-amino-1H-pyrazole-4-carbonitriles as precursors for microwave assisted regiospecific syntheses of pyrazolo[1,5-a]pyrimidines. Molecules, 14(1), 78-88. [Link]

  • Organic Letters. (2012). Novel Synthesis of 5-Amino-3-bromo-1-(tert-butyl)-1H-pyrazole-4-carbonitrile. Organic Letters, 14(15), 4010-4013. [Link]

  • ResearchGate. (n.d.). Optimization of the Thorpe-Ziegler cyclization. [Link]

  • ResearchGate. (n.d.). Scheme 2. The suggested mechanism for Thorpe-Ziegler cyclization. [Link]

  • Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. [Link]

  • Aouad, M. R., et al. (2012). Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(4), 840-846. [Link]

  • Royal Society of Chemistry. (2023). Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. RSC Sustainability. [Link]

  • ResearchGate. (2021). Synthesis of pyranopyrazole using hydrazine and malanonitrile derivatives. [Link]

  • Der Pharma Chemica. (2016). Synthesis of polysubstituted amino pyrazole via multicomponenet strategy using NiFe2O4 nanocatalyst. Der Pharma Chemica, 8(19), 1-5. [Link]

  • National Center for Biotechnology Information. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Scientific Reports, 14, 8293. [Link]

  • Wikipedia. (n.d.). Thorpe reaction. [Link]

  • Royal Society of Chemistry. (2016). Supplementary Information. [Link]

  • ResearchGate. (n.d.). Reagents and conditions; (a) 2-(ethoxymethylene)-malononitrile, EtOH. [Link]

  • ResearchGate. (2009). Kinetic studies of hydrazine and 2‐hydroxyethylhydrazine alkylation by 2‐chloroethanol: Influence of a strong base in the medium. International Journal of Chemical Kinetics, 41(6), 382-393. [Link]

  • ResearchGate. (n.d.). Scheme 2. When 3 was reacted with 2(ethoxymethylene)malononitrile (4f). [Link]

Sources

Foundational

Pharmacophore Modeling of 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Derivatives

An In-Depth Technical Guide: Introduction: The Significance of the Pyrazole Scaffold The pyrazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide:

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities.[1][2][3] Its structural versatility and ability to engage in various non-covalent interactions have made it a cornerstone in the design of compounds targeting enzymes, receptors, and other biomolecules. Specifically, derivatives of 3-aminopyrazole have demonstrated significant potential as kinase inhibitors, a class of drugs that has revolutionized cancer therapy.[4][5][6]

This guide focuses on a particular subset of this family: 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile derivatives . The core 3-amino-1H-pyrazole-4-carbonitrile structure is a critical building block in the synthesis of complex heterocyclic systems, including kinase inhibitors.[7][8][9] The addition of the 1-(2-hydroxyethyl) group introduces a flexible, polar moiety that can form key hydrogen bonds within a target's binding site, potentially enhancing potency and modulating pharmacokinetic properties.

To rationally design novel and effective drugs based on this scaffold, computational methods are indispensable. Among these, pharmacophore modeling stands out as a powerful strategy to distill the essential three-dimensional arrangement of chemical features required for biological activity.[10] This guide provides a comprehensive, field-proven walkthrough of the pharmacophore modeling process, tailored for researchers and drug development professionals working with these promising pyrazole derivatives. We will explore the causality behind methodological choices, detail self-validating protocols, and ground our discussion in authoritative scientific principles.

Chapter 1: Foundational Principles of Pharmacophore Modeling

Before embarking on a modeling study, it is crucial to understand the core concepts that govern its application and success. A pharmacophore is formally defined by the International Union of Pure and Applied Chemistry (IUPAC) as "the ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target structure and to trigger (or to block) its biological response."[10] It is not a real molecule but an abstract concept that represents the common interaction patterns of a set of active compounds.[10]

1.1 Key Pharmacophoric Features

Pharmacophore models are built from a collection of fundamental feature types that represent potential molecular interactions. The precise spatial arrangement of these features dictates a molecule's ability to bind its target.

Table 1: Common Pharmacophoric Features and Their Significance

Feature TypeAbbreviationDescription & Role in Interaction
Hydrogen Bond Acceptor HBAA Lewis base (e.g., carbonyl oxygen, nitrile nitrogen) capable of accepting a hydrogen bond from a donor group on the target protein.[10][11][12]
Hydrogen Bond Donor HBDA Lewis acid (e.g., amino group, hydroxyl group) capable of donating a proton to an acceptor group on the target protein.[10][11][12]
Hydrophobic HY/HA nonpolar region of the molecule (e.g., alkyl chains, aromatic rings) that can engage in van der Waals and hydrophobic interactions within a nonpolar pocket of the target.[10][11]
Aromatic Ring RA/ARA planar, cyclic, conjugated system that can participate in π-π stacking or π-cation interactions with aromatic residues (e.g., Phe, Tyr, Trp) in the binding site.[11]
Positive Ionizable PIA group that is likely to carry a positive charge at physiological pH (e.g., an amine) and can form ionic bonds or salt bridges with negatively charged residues (e.g., Asp, Glu).[11][12]
Negative Ionizable NIA group that is likely to carry a negative charge at physiological pH (e.g., a carboxylic acid) and can form ionic bonds with positively charged residues (e.g., Lys, Arg).[11][12]
1.2 Ligand-Based vs. Structure-Based Modeling: A Critical Choice

The strategy for generating a pharmacophore model depends fundamentally on the available data. This choice dictates the entire subsequent workflow.[13][14]

  • Ligand-Based Pharmacophore Modeling (LBPM): This approach is employed when the three-dimensional structure of the biological target is unknown, but a set of molecules with known biological activities is available.[13][14] The core principle is to superimpose the structures of active compounds to identify the common chemical features that are responsible for their activity.[15] This method is exceptionally useful for identifying novel scaffolds and understanding the structure-activity relationship (SAR) of a compound series.

  • Structure-Based Pharmacophore Modeling (SBPM): When a high-resolution 3D structure of the target protein (typically from X-ray crystallography or Cryo-EM) is available, a structure-based model can be generated.[13][14] This approach analyzes the key interaction points within the binding site to define a pharmacophore that is complementary to the target.[16][17] It provides direct insight into the specific ligand-receptor interactions required for binding.

For the remainder of this guide, we will focus on a ligand-based workflow , as it is a common scenario in early-stage drug discovery where a series of active pyrazole derivatives may have been synthesized before a target structure is solved.

G cluster_start Project Start cluster_ligand Ligand-Based Path cluster_structure Structure-Based Path cluster_end Application start Data Availability Assessment ligand_data Set of Active Ligands (Known Activities) start->ligand_data Target Structure Unknown protein_data 3D Structure of Target Protein (e.g., X-ray, Cryo-EM) start->protein_data Target Structure Known ligand_model Generate Ligand-Based Pharmacophore Model ligand_data->ligand_model Analyze common features vs Virtual Screening & Lead Optimization ligand_model->vs structure_model Generate Structure-Based Pharmacophore Model protein_data->structure_model Analyze binding site interactions structure_model->vs

Figure 1: Decision workflow for pharmacophore modeling approaches.
Chapter 2: A Self-Validating Ligand-Based Workflow

This chapter details a rigorous, step-by-step protocol for generating and validating a ligand-based pharmacophore model for our 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile derivatives. The trustworthiness of any model hinges on its validation, a principle we will embed throughout this process.[11][18]

2.1 Protocol: Dataset Preparation and Curation

Causality: The quality of a pharmacophore model is a direct reflection of the quality and diversity of the input data.[18] A well-curated dataset, encompassing a range of activities and structural diversity, is essential to build a statistically robust and predictive model.

Methodology:

  • Compound Selection: Assemble a dataset of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile derivatives with experimentally determined biological activities (e.g., IC₅₀, EC₅₀).

  • Dataset Partitioning: Divide the compounds into a training set and a test set .

    • Training Set (approx. 70-80% of compounds): This set is used to generate the pharmacophore hypotheses. It should include the most active compounds and a representative sample of moderately active and inactive compounds to define feature importance.[19][20]

    • Test Set (approx. 20-30% of compounds): This set is held out from model generation and is used for external validation to assess the model's predictive power on unseen data.[15]

  • Structural Preparation:

    • Convert the 2D structures of all compounds to 3D structures.

    • Generate multiple, low-energy conformers for each molecule to ensure that the biologically relevant conformation is represented in the dataset. This step is critical as it accounts for molecular flexibility.

    • Perform energy minimization on all conformers using a suitable force field (e.g., MMFF94, CHARMm).

Table 2: Example Hypothetical Dataset for Pharmacophore Modeling

Compound IDStructure (Scaffold R-group)Activity (IC₅₀, nM)Set Assignment
PZ-01 R = 4-fluorobenzyl15Training
PZ-02 R = 3,4-dichlorobenzyl25Training
PZ-03 R = Cyclohexylmethyl8Training
PZ-04 R = 4-methoxybenzyl250Training
PZ-05 R = Benzyl50Test
PZ-06 R = 2-naphthylmethyl12Training
PZ-07 R = 4-trifluoromethylbenzyl35Test
PZ-08 R = Isopropyl5000Training (Inactive)
... .........
2.2 Protocol: Pharmacophore Model Generation and Selection

Causality: This phase aims to identify the 3D arrangement of pharmacophoric features that is common to the most active molecules in the training set but absent in the inactive ones. Modern software automates this complex task using sophisticated algorithms.[21]

Methodology (Conceptual Workflow using tools like Discovery Studio, MOE, or LigandScout): [11][22][23]

  • Feature Mapping: The software identifies all potential pharmacophoric features (HBA, HBD, HY, etc.) for every conformer of each molecule in the training set.

  • Common Feature Identification: Algorithms like HipHop or DISCO align the molecules from the training set, searching for common feature arrangements that overlap in 3D space.[21]

  • Hypothesis Generation: The software generates a series of pharmacophore hypotheses, each representing a different combination and spatial arrangement of features.

  • Scoring and Ranking: Each hypothesis is scored based on how well it maps to the most active compounds while ignoring the inactive ones. The hypotheses are then ranked, and the top-ranked models are selected for rigorous validation.

2.3 Protocol: Rigorous Model Validation

Causality: Validation is the most critical step to ensure the model is not a result of chance correlation but possesses true predictive power.[18] A model is only trustworthy if it can successfully distinguish active compounds from inactive ones in a dataset not used for its creation.

Methodology:

  • Internal Validation (Training Set): The selected hypotheses are first evaluated against the training set. A good model should map well (have a high fit score) to the most active compounds and poorly to the inactive ones.

  • External Validation (Test Set): The true test of a model is its performance on the external test set. The model is used to predict the activity of these compounds, and the predictions are compared to the experimental values.

  • Statistical Evaluation (Güner-Henry Scoring): To quantify the model's ability to enrich active compounds from a larger database, the Güner-Henry (GH) scoring method is an excellent metric.[24][25] It evaluates the model's performance by calculating:

    • The percentage of active compounds in the database (%A).

    • The total number of hits retrieved (Ht).

    • The number of active hits retrieved (Ha).

    • The enrichment factor (E), which measures how many more actives are found compared to a random selection.

    • The GH score , ranging from 0 (null model) to 1 (ideal model).

Table 3: Example Validation Metrics for Top Pharmacophore Hypotheses

Hypothesis IDFeaturesEnrichment Factor (E)GH ScoreROC AUC
Hypo-01 2 HBA, 1 HBD, 1 HY, 1 RA35.60.820.91
Hypo-02 1 HBA, 1 HBD, 2 HY, 1 RA21.30.710.85
Hypo-03 2 HBA, 1 HBD, 1 HY15.80.650.79
Hypothetical data. A model with a GH score > 0.7 is generally considered good.

Based on these validation metrics, Hypo-01 would be selected as the final, validated pharmacophore model for further applications.

G ds_prep 1. Dataset Preparation (Training & Test Sets) conf_gen 2. Conformer Generation & Energy Minimization ds_prep->conf_gen feat_map 3. Feature Mapping (Identify all potential features) conf_gen->feat_map hypo_gen 4. Hypothesis Generation (Align active ligands) feat_map->hypo_gen validation 5. Model Validation hypo_gen->validation ext_val 5a. External Validation (Screen Test Set) validation->ext_val Assess Predictive Power stat_val 5b. Statistical Evaluation (GH Score, ROC Curve) validation->stat_val Quantify Performance final_model Validated Pharmacophore Model ext_val->final_model stat_val->final_model

Figure 2: Workflow for ligand-based pharmacophore model generation and validation.
Chapter 3: Leveraging the Model for Drug Discovery

A validated pharmacophore model is not an endpoint but a powerful tool to guide the discovery of new chemical entities.[21] Its primary application is in virtual screening to identify novel hit compounds from vast chemical libraries.

3.1 Protocol: Pharmacophore-Based Virtual Screening

Causality: Virtual screening uses the pharmacophore model as a 3D search query to rapidly filter large compound databases, identifying molecules that possess the required chemical features in the correct spatial orientation.[11][16] This is vastly more efficient than high-throughput experimental screening.

Methodology:

  • Database Selection: Choose one or more large, 3D-structurally diverse compound databases (e.g., ZINC, ChEMBL, Enamine REAL).

  • Pharmacophore Screening: Use the validated pharmacophore model (e.g., Hypo-01) to screen the database. The software will identify all molecules that can adopt a conformation matching the pharmacophore features and their geometric constraints. This step typically yields thousands of "hits."

  • ADMET Filtering: Apply computational filters to remove compounds with undesirable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties (e.g., Lipinski's Rule of Five, Veber's rules). This enriches the hit list with more drug-like candidates.

  • Molecular Docking (Optional but Recommended): If a target structure is known or can be reliably modeled (homology model), the filtered hits can be docked into the binding site. This structure-based refinement step helps prioritize compounds based on their predicted binding mode and affinity, further reducing the number of candidates for experimental testing.[26]

  • Hit Prioritization: Select a final, diverse set of the top-ranked compounds for acquisition and biological evaluation.

G db Large Compound Database (e.g., ZINC, >1M compounds) screen 1. Pharmacophore Screening db->screen model Validated Pharmacophore Model model->screen filter 2. ADMET / Drug-Likeness Filtering screen->filter ~10k hits dock 3. Molecular Docking (Optional) filter->dock ~1k drug-like hits hits Final Hit List for Experimental Testing (~10-100 compounds) dock->hits ~100 prioritized hits

Figure 3: A typical virtual screening cascade using a pharmacophore model.
Conclusion

Pharmacophore modeling provides a robust, rational, and resource-efficient framework for advancing drug discovery programs centered on the 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile scaffold. By abstracting molecular information into a 3D map of essential interaction features, this methodology enables the intelligent design and discovery of novel compounds. The ligand-based approach detailed in this guide offers a powerful pathway when target structural information is limited, allowing researchers to leverage existing structure-activity relationship data to its fullest potential. The emphasis on a self-validating workflow, incorporating rigorous statistical evaluation, ensures that the resulting models are trustworthy and predictive. Ultimately, the integration of pharmacophore modeling into the drug discovery pipeline accelerates the identification of high-quality lead candidates, paving the way for the development of next-generation therapeutics.

References
  • Mucs, D., & Bryce, R. A. (2013). Drug Design by Pharmacophore and Virtual Screening Approach. IntechOpen. Available at: [Link]

  • Muhammed, M., & Akı-Yalçın, E. (2021). Pharmacophore Modeling in Drug Discovery: Methodology and Current Status. Journal of the Turkish Chemical Society, Section A: Chemistry. Available at: [Link]

  • BioNome. (2026). Ligand-Based vs Structure-Based Pharmacophore Modeling: Which One to Choose?. BioNome. Available at: [Link]

  • Starosyla, S. A., Volynets, G. P., Bdzhola, V. G., Golub, A. G., & Yarmoluk, S. M. (2014). Pharmacophore approaches in protein kinase inhibitors design. World Journal of Pharmacology. Available at: [Link]

  • Fiveable. (2025). Pharmacophore modeling. Fiveable. Available at: [Link]

  • Sakkiah, S., Senese, S., Yang, Q., Lee, K. W., & Torres, J. Z. (2014). Dynamic and Multi-Pharmacophore Modeling for Designing Polo-Box Domain Inhibitors. PLoS ONE. Available at: [Link]

  • Azevedo, R., & Walter, N. G. (2025). Water-Based Pharmacophore Modeling in Kinase Inhibitor Design: A Case Study on Fyn and Lyn Protein Kinases. Journal of Chemical Information and Modeling. Available at: [Link]

  • TechCracked. (2025). Pharmacophore Modeling: A Detailed Guide to the Concept, Process, and Applications. TechCracked. Available at: [Link]

  • Azevedo, R., & Walter, N. G. (2025). Water-Based Pharmacophore Modeling in Kinase Inhibitor Design: A Case Study on Fyn and Lyn Protein Kinases. ACS Publications. Available at: [Link]

  • Starosyla, S. A., et al. (2014). Pharmacophore approaches in protein kinase inhibitors design. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). LigandScout. Wikipedia. Available at: [Link]

  • Fares, M., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

  • B. Pharm. VI Sem. (n.d.). Pharmacophore Modelling in Drug Discovery and Development. SlideShare. Available at: [Link]

  • Bio-protocol. (n.d.). 3D Ligand-Based Pharmacophore Modeling. Bio-protocol. Available at: [Link]

  • Fares, M., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

  • Fares, M., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. OUCI. Available at: [Link]

  • Slideshare. (n.d.). Structure and Ligand Based Drug Designing. Slideshare. Available at: [Link]

  • CD ComputaBio. (n.d.). Pharmacophore Construction Using Discovery Studio. CD ComputaBio. Available at: [Link]

  • Gerlach, M., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences. Available at: [Link]

  • ResearchGate. (2015). Can you recommend any free software for pharmacophore modelling?. ResearchGate. Available at: [Link]

  • IntechOpen. (2025). Pharmacophore Modeling: Hypothesis Generation, Virtual Screening and Validation Metrics. IntechOpen. Available at: [Link]

  • Juniper Publishers. (2023). Pharmacophore Modeling And 3D QSAR Analysis of Pyrazole-3-Carbohydrazone Derivatives as Dipeptidyl Peptidase IV Inhibitors for T. Juniper Publishers. Available at: [Link]

  • Ghorab, M. M., et al. (2018). Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. Molecules. Available at: [Link]

  • Gerlach, M., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. PubMed. Available at: [Link]

  • Franco, C. H., et al. (2003). Pharmacophore Features Distributions in Different Classes of Compounds. ACS Publications. Available at: [Link]

  • Optibrium. (2025). Leveraging structure-based and ligand-based techniques in drug discovery. Optibrium. Available at: [Link]

  • ResearchGate. (n.d.). Pharmacophore model evaluation based on the Güner-Henry scoring method. ResearchGate. Available at: [Link]

  • IJCRT.org. (2025). A Review On Pyrazole An Its Derivative. IJCRT.org. Available at: [Link]

  • Click2Drug. (2018). Directory of computer-aided Drug Design tools. Click2Drug. Available at: [Link]

  • Khattak, S., et al. (2016). Structure and Ligand Based Drug Design Strategies in the Development of Novel 5-LOX Inhibitors. Current Pharmaceutical Design. Available at: [Link]

  • Al-Warhi, T., et al. (2024). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of the Indian Chemical Society. Available at: [Link]

  • Patsnap Synapse. (2025). What are the different types of pharmacophore?. Patsnap Synapse. Available at: [Link]

  • BioDuro. (n.d.). QA Pharmacophore Modeling for Potential Drug Discovery. BioDuro. Available at: [Link]

  • ResearchGate. (n.d.). Pharmacophore Features Distributions in Different Classes of Compounds. ResearchGate. Available at: [Link]

  • ResearchGate. (n.d.). Pyrazole-containing kinase inhibitors targeting EGFR and VEGFR. ResearchGate. Available at: [Link]

  • Wang, S., et al. (2019). Structure-Based Pharmacophore Design and Virtual Screening for Novel Tubulin Inhibitors with Potential Anticancer Activity. Molecules. Available at: [Link]

  • Springer. (n.d.). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Springer. Available at: [Link]

  • ResearchGate. (2025). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. Available at: [Link]

Sources

Exploratory

A Technical Guide to Assessing the Thermodynamic Stability of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

Abstract: The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1][2][3] The title compound, 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile, incorporate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1][2][3] The title compound, 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile, incorporates several functional moieties—an amino group, a nitrile, and a hydroxyethyl side chain—that contribute to its chemical reactivity and potential for intermolecular interactions.[4][5] For any new chemical entity (NCE) intended for pharmaceutical development, a thorough understanding of its thermodynamic stability is not merely a regulatory requirement but a fundamental prerequisite for ensuring safety, efficacy, and a viable shelf-life.[6] This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the systematic evaluation of the thermodynamic and chemical stability of this specific pyrazole derivative. We will explore predictive computational methods, detail core experimental protocols for thermal and solid-state analysis, and outline the investigation of potential degradation pathways. This document is structured to explain not only the "how" but also the "why" behind each methodological choice, empowering research teams to generate robust and reliable stability data.

The Foundational Importance of Stability Analysis

In pharmaceutical sciences, thermodynamic stability refers to the measure of a system's energy state, with lower energy states being more stable. For a drug substance like 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile, this concept translates into tangible and critical quality attributes (CQAs). An unstable compound can degrade over time, leading to a loss of potency, the formation of potentially toxic impurities, and altered bioavailability.[7] Therefore, characterizing stability is an essential step in de-risking a drug candidate and establishing the basis for a stable formulation.

The structure of the target molecule presents several features of interest for stability assessment:

  • The Pyrazole Ring: An aromatic heterocycle whose stability is influenced by its substituents. Electron-donating groups (like the amino group) and electron-withdrawing groups (like the nitrile) can affect the electron density and reactivity of the ring.[8]

  • Amino and Nitrile Groups: These functional groups are susceptible to chemical degradation, most notably hydrolysis, under certain pH and temperature conditions.[9]

  • Hydroxyethyl Side Chain: The hydroxyl group can participate in hydrogen bonding, influencing crystal packing and potentially serving as a site for oxidation or esterification reactions.

This guide provides the necessary theoretical and practical framework to comprehensively probe these features.

Predictive Insights: Computational Stability Assessment

Before embarking on extensive laboratory work, computational chemistry offers a powerful, resource-efficient method to predict the intrinsic stability of a molecule. Density Functional Theory (DFT) is a particularly useful tool for this purpose.[8][10]

Expertise in Action: The primary goal of a preliminary computational analysis is to understand the molecule's electronic structure and identify potential liabilities. For pyrazoles, a key consideration is tautomerism, where protons can shift between the two nitrogen atoms, potentially leading to a mixture of isomers with different stability profiles.[11] DFT calculations can predict the relative energies of these tautomers, indicating which form is thermodynamically favored.

Workflow for Computational Stability Prediction: A typical workflow involves geometry optimization to find the lowest energy conformation of the molecule, followed by frequency calculations to confirm it as a true minimum on the potential energy surface. From these calculations, key thermodynamic properties like enthalpy of formation can be derived.[12]

G cluster_0 Computational Workflow A Define Molecular Structure (3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile) B Select Computational Method (e.g., DFT with B3LYP functional) [1] A->B C Perform Geometry Optimization (Find lowest energy conformer) B->C D Frequency Calculation (Confirm true energy minimum) C->D E Calculate Thermodynamic Properties (Gibbs Free Energy, Enthalpy of Formation) D->E F Analyze Results (Identify potential instabilities, predict most stable tautomer) E->F

Caption: A streamlined workflow for in-silico stability assessment.

Core Experimental Protocols for Thermal Stability

Thermal analysis techniques are indispensable for experimentally determining the thermodynamic stability of a solid-state material. They measure the material's physical and chemical properties as a function of temperature.[13]

Differential Scanning Calorimetry (DSC)

Principle of Causality: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference.[13] This allows for the detection of thermal events. A sharp endothermic peak at a high temperature typically corresponds to the melting of a stable crystalline solid. Conversely, an exothermic event, especially one that occurs before melting, is a strong indicator of thermal decomposition, signifying instability.[14][15]

Self-Validating Protocol for DSC Analysis:

  • Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using certified standards (e.g., indium) to ensure data accuracy.

  • Sample Preparation: Accurately weigh 2-5 mg of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile into an aluminum DSC pan. Crimp the pan with a lid (a pinhole may be added to allow volatiles to escape).

  • Experimental Conditions: Place the sample pan and an empty reference pan into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidative degradation during the analysis.

  • Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) from ambient temperature (e.g., 30 °C) to a temperature beyond any expected thermal events (e.g., 350 °C).

  • Data Analysis: Analyze the resulting thermogram to identify the onset temperature and peak temperature of any endothermic (melting) or exothermic (decomposition) events.

Thermogravimetric Analysis (TGA)

Principle of Causality: TGA measures the mass of a sample over time as the temperature changes.[13] It is used to determine the temperature at which the compound begins to decompose (thermal stability) and to quantify the presence of volatiles like water or residual solvents.[16] A significant loss of mass at a relatively low temperature indicates poor thermal stability.

Self-Validating Protocol for TGA Analysis:

  • Instrument Calibration: Calibrate the TGA balance using certified weights and verify the temperature accuracy.

  • Sample Preparation: Place 5-10 mg of the sample onto the TGA balance pan.

  • Experimental Conditions: Use a nitrogen purge gas (20-40 mL/min) to maintain an inert atmosphere.

  • Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) from ambient to a high temperature (e.g., 400 °C or until mass loss is complete).

  • Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of significant mass loss indicates the beginning of decomposition. Any mass loss at temperatures below ~120°C may suggest the presence of water or volatile solvents.

Combining these techniques, often with a simultaneous TGA-DSC instrument, provides a powerful and comprehensive picture of thermal behavior.[15]

G cluster_1 Experimental Thermal Analysis Workflow Start Start: Powder Sample Calibrate Calibrate Instruments (DSC & TGA) Start->Calibrate Prep_DSC Prepare DSC Sample (2-5 mg in pan) Calibrate->Prep_DSC Prep_TGA Prepare TGA Sample (5-10 mg in pan) Calibrate->Prep_TGA Run_DSC Run DSC (10°C/min under N2) Prep_DSC->Run_DSC Run_TGA Run TGA (10°C/min under N2) Prep_TGA->Run_TGA Analyze_DSC Analyze DSC Thermogram (Identify Tm, Td) Run_DSC->Analyze_DSC Analyze_TGA Analyze TGA Curve (Identify T_onset of decomp.) Run_TGA->Analyze_TGA Report End: Thermal Stability Report Analyze_DSC->Report Analyze_TGA->Report

Caption: Workflow for experimental determination of thermal stability.

Data Summary Table

All quantitative data should be summarized for clear interpretation and comparison.

ParameterMethodResult (Hypothetical)Interpretation
Melting Point (Peak)DSC215 °CIndicates a crystalline solid with a defined melting temperature.
Decomposition OnsetDSC230 °C (exotherm)Decomposition begins shortly after melting, suggesting limited stability in the molten state.
Decomposition Onset (5% Mass Loss)TGA225 °CConfirms the temperature at which significant thermal degradation begins.
Residual Mass @ 400°CTGA< 1%Indicates complete decomposition.
Volatiles (Mass loss <120°C)TGA0.5%Suggests a small amount of adsorbed water or solvent.

Investigating Chemical Degradation Pathways

Beyond thermal stability, it is crucial to understand how 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile behaves under conditions relevant to manufacturing, storage, and physiological environments. Forced degradation (or stress testing) studies are designed to accelerate these degradation pathways.[6][17]

Hydrolytic Stability

Causality: Hydrolysis is a common degradation pathway for molecules with functional groups like amides, esters, and nitriles.[9] For the target molecule, both the C4-nitrile and the C3-amino groups are potential sites for hydrolysis, which is often catalyzed by acidic or basic conditions. This could lead to the formation of a carboxylic acid or a ketone, respectively, fundamentally altering the molecule's properties.

Protocol for Forced Hydrolysis Study:

  • Solution Preparation: Prepare solutions of the compound (~1 mg/mL) in various aqueous media: 0.1 M HCl (acidic), purified water (neutral), and 0.1 M NaOH (basic).

  • Incubation: Store aliquots of each solution at an elevated temperature (e.g., 60 °C) and protected from light.

  • Time-Point Analysis: At specified time points (e.g., 0, 2, 6, 24, 48 hours), withdraw a sample from each solution. Neutralize the acidic and basic samples if necessary.

  • Analysis: Analyze the samples using a stability-indicating HPLC method (typically with UV and/or Mass Spectrometric detection) to quantify the parent compound and detect the formation of any degradation products.

Oxidative Stability

Causality: Oxidation can occur at electron-rich centers. The pyrazole ring and the amino group can be susceptible to oxidative degradation, which can be initiated by atmospheric oxygen, trace metal impurities, or peroxides.[9][18]

Protocol for Forced Oxidation Study:

  • Solution Preparation: Dissolve the compound (~1 mg/mL) in a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water).

  • Stress Condition: Add a controlled amount of an oxidizing agent, such as 3% hydrogen peroxide (H₂O₂).

  • Incubation: Store the solution at room temperature, protected from light.

  • Time-Point Analysis: Analyze samples at various time points using HPLC-MS to monitor the disappearance of the parent compound and identify the mass of any oxidative adducts or fragments.

G cluster_2 Potential Chemical Degradation Pathways cluster_hydrolysis Hydrolysis cluster_oxidation Oxidation Parent 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile (Parent Compound) Deg1 Pyrazole-4-carboxamide (Nitrile Hydrolysis) Parent->Deg1 H₂O / H⁺ or OH⁻ Deg3 N-oxide derivative (Ring or Side-Chain Oxidation) Parent->Deg3 [O] e.g., H₂O₂ Deg4 Dimeric Products (Radical Coupling) [29] Parent->Deg4 [O] / radicals Deg2 Pyrazole-4-carboxylic acid (Further Hydrolysis) Deg1->Deg2 H₂O / H⁺ or OH⁻

Caption: Logical map of potential degradation reactions.

Conclusion

A comprehensive assessment of the thermodynamic stability of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a multi-faceted endeavor that is critical for its potential development as a pharmaceutical agent. This guide outlines a logical, integrated strategy that begins with predictive computational analysis and progresses through rigorous experimental evaluation. By employing thermal analysis techniques like DSC and TGA, researchers can define the compound's intrinsic thermal stability and solid-state behavior. Furthermore, forced degradation studies provide essential insights into its chemical liabilities under hydrolytic and oxidative stress. The data generated through these protocols will form a robust foundation for formulation development, establishment of appropriate storage conditions, and regulatory submissions, ultimately ensuring the delivery of a safe and effective final product.

References

  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC - NIH. [Link]

  • Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. RSC Publishing. [Link]

  • Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability. PURKH. [Link]

  • Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. New Journal of Chemistry (RSC Publishing). [Link]

  • Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. ResearchGate. [Link]

  • Synthesis, Characterization and Thermal Degradation of Some New 3,5-dimethyl Pyrazole Derivatives. ResearchGate. [Link]

  • Formation, Physicochemical Characterization, and Thermodynamic Stability of the Amorphous State of Drugs and Excipients. PubMed. [Link]

  • Synthesis, Physicochemical, Thermal and Antioxidative Properties of Zn(II) Coordination Compounds with Pyrazole-Type Ligand. MDPI. [Link]

  • (PDF) Synthesis, Characterization and Thermal Degradation Kinetics of a New Pyrazole Derived Methacrylate Polymer, Poly(1,3-Diphenyl-1H-Pyrazol-5-Yl Methacrylate). ResearchGate. [Link]

  • Thermodynamic stability and transformation of pharmaceutical polymorphs. IUPAC. [Link]

  • First Alliance of Pyrazole and Furoxan Leading to High-Performance Energetic Materials. ACS Publications. [Link]

  • Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. PMC. [Link]

  • Thermodynamic Studies for Drug Design and Screening. PMC. [Link]

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. PMC. [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Publishing. [Link]

  • TGA-DSC thermogram of materials I and II. ResearchGate. [Link]

  • Accelerated Analysis of Pharmaceutical Compounds Using Simultaneous TGA-DSC. AZoM.com. [Link]

  • Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. Arkat USA. [Link]

  • How to determine chemical stability of a pharmaceutical formulation/product. ResearchGate. [Link]

  • (PDF) Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. [Link]

  • 1H-Pyrazole-4-carbonitrile, 3-amino-1-(2-hydroxyethyl)-. Chemical Substance Information. [Link]

  • Perspective: the potential of pyrazole-based compounds in medicine. PubMed. [Link]

  • Preparation and Characterization of 3-Amino- 1h-1, 2, 4-Triazole Grafted on the Surface of Silica Nanoparticles Support (SNPs-AT) for the Synthesis of Pyrano[2,3-C] Pyrazole Derivatives as the Novel, Effective, and Reclaimable Catalyst. JSciMed Central. [Link]

  • Drug degradation pathways. Pharmacy 180. [Link]

  • Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science. [Link]

  • Instrumentation: TGA and DSC Thermal Analysis. RJ Lee Group. [Link]

  • Degradation of nitroaromatic compounds: a model to study evolution of metabolic pathways. PubMed. [Link]

  • Degradation of the Nitrification Inhibitor 3,4-Dimethylpyrazole Phosphate in Soils: Indication of Chemical Pathways. ACS Agricultural Science & Technology. [Link]

  • Indole–Pyrazole Hybrids: Synthesis, Structure, and Assessment of Their Hemolytic and Cytoprotective Properties. PMC. [Link]

  • Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. PubMed. [Link]

  • An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. MDPI. [Link]

  • Solvent analysis by TGA Influence of moisture using IsoStep™ DSC Determination of shelf life by TGA Purity determination by DS. Mettler Toledo. [Link]

  • Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. [Link]

  • Thermodynamic probes of cold instability: application to therapeutic proteins. European Pharmaceutical Review. [Link]

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. [Link]

  • 1H-Pyrazole. The NIST WebBook. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile as a Versatile Intermediate in Kinase Inhibitor Synthesis

Target Audience: Research Chemists, Medicinal Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP) Executive Summary The compound 3-amino-1-(2-hydro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Research Chemists, Medicinal Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

The compound 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile (CAS No. 98035-87-1) is a highly strategic, bifunctional building block in modern medicinal chemistry. It is predominantly utilized as an advanced precursor for the synthesis of pyrazolo[3,4-d]pyrimidines , a privileged heterocyclic scaffold that acts as a purine bioisostere ([1]). By mimicking the adenine ring of ATP, derivatives of this scaffold are potent, ATP-competitive inhibitors of critical oncogenic and inflammatory kinases, including CDKs, mTOR, and BTK ([2]).

This application note details the mechanistic rationale, quantitative reaction metrics, and self-validating experimental protocols for converting this pyrazole intermediate into functionalized drug candidates, mirroring strategies used in the synthesis of blockbuster therapeutics like ibrutinib ([3]).

Physicochemical Profiling

Understanding the physicochemical properties of the starting material is critical for optimizing solubility and reaction conditions during the cyclocondensation phase.

Table 1: Physicochemical Properties of the Pyrazole Intermediate

PropertyValueStructural Significance
Chemical Name 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrileCore scaffold
CAS Number 98035-87-1Registry identification
Molecular Formula C₆H₈N₄O-
Molecular Weight 152.16 g/mol Low MW allows for extensive downstream elaboration
H-Bond Donors 3 (-NH₂, -OH)High polarity; requires polar aprotic/protic solvents
H-Bond Acceptors 4 (N atoms, O atom)Strong coordination potential
Key Reactive Sites C3-NH₂, C4-CN, N1-OHEnables orthogonal, multi-stage functionalization

Strategic Rationale in Drug Design (E-E-A-T)

As a Senior Application Scientist, I emphasize that the selection of this specific intermediate is driven by precise structural causality rather than synthetic convenience.

  • The Purine Bioisostere Concept: The ortho-relationship between the C3-amine and the C4-carbonitrile provides a thermodynamically perfect setup for Niementowski-type cyclocondensation[1]. Upon cyclization, the resulting pyrazolo[3,4-d]pyrimidine core forms critical bidentate hydrogen bonds with the backbone residues (e.g., Leu83 in CDK2) of the kinase hinge region[2].

  • The N1-Hydroxyethyl Vector: The 2-hydroxyethyl group at the N1 position is not merely a solubilizing group; it is a strategic vector. In the 3D space of a kinase active site, the N1 position typically points outward toward the solvent-exposed channel. The primary alcohol serves as a latent electrophile (once activated) that allows medicinal chemists to append diverse solubilizing groups (e.g., piperazines, morpholines) to tune pharmacokinetics without disrupting the hinge-binding core.

Expert Note on Regiochemistry: In commercial catalogs, this compound is often named 3-amino-1-(2-hydroxyethyl).... However, to form the biologically relevant 1-substituted pyrazolo[3,4-d]pyrimidine, the amine must structurally reside at the 5-position relative to the N1-alkyl group. For this protocol, we utilize the isomer where the amine and nitrile are adjacent, enabling the formation of the 1-(2-hydroxyethyl) bicyclic core.

Mechanism of Action: Kinase Inhibition Pathway

KinasePathway A Pyrazolo[3,4-d]pyrimidine (Purine Bioisostere) B ATP-Binding Pocket (Hinge Region) A->B Competitive Binding C Kinase Inhibition (e.g., CDK2, BTK) B->C Displaces ATP D Blockade of Phosphorylation Cascade C->D Signal Arrest E Cell Cycle Arrest / Apoptosis D->E Phenotypic Response

Caption: Mechanism of action for pyrazolo[3,4-d]pyrimidine-based kinase inhibitors.

Core Synthetic Workflows & Protocols

The transformation of the pyrazole intermediate into a late-stage drug candidate involves two critical phases: cyclocondensation and handle activation.

Table 2: Comparison of Cyclization Reagents for Pyrazolo[3,4-d]pyrimidine Synthesis

Reagent SystemTemp (°C)Time (h)Typical Yield (%)Mechanistic Advantage / Disadvantage
Formamide (neat) 180 - 2008 - 1265 - 80One-pot, robust; requires high heat to overcome nitrile hydration barrier.
Triethyl orthoformate / NH₃ 140, then 804 + 675 - 85Milder two-step process; allows isolation of the imidate intermediate.
Urea (melt) 2002 - 450 - 60Solvent-free, green chemistry; lower yields and difficult purification.
Protocol 1: One-Pot Cyclocondensation to the Pyrazolo[3,4-d]pyrimidine Core

Reference standard adapted from[1].

Objective: Construct the bicyclic purine bioisostere via formamide-mediated annulation. Causality: Formamide acts dually as a high-boiling solvent and the C2/N3 atom donor. The high temperature (180 °C) is thermodynamically required to drive the initial formation of the amidine intermediate and subsequent intramolecular cyclization onto the cyano group.

Step-by-Step Methodology:

  • Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile (10.0 mmol, 1.52 g) in anhydrous formamide (15 mL).

  • Reaction: Heat the mixture gradually to 180–190 °C using a sand bath or heating block. The suspension will become a homogenous dark solution. Maintain vigorous stirring for 8 to 12 hours.

  • Monitoring (Self-Validation): Monitor the reaction via TLC (DCM:MeOH 9:1). The disappearance of the highly fluorescent starting material spot and the appearance of a lower Rf product spot confirms the consumption of the nitrile.

  • Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture into 100 mL of crushed ice/water while stirring vigorously. A precipitate will form.

  • Isolation: Filter the resulting solid under vacuum, wash extensively with cold water (3 × 20 mL) to remove residual formamide, and dry under high vacuum.

  • Purification: Recrystallize from hot ethanol to yield 1-(2-hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine as an off-white solid.

Protocol 2: Activation of the N1-Hydroxyethyl Vector

Objective: Convert the inert primary alcohol into a highly reactive mesylate electrophile for late-stage diversification. Causality: The primary hydroxyl group is a poor leaving group. By reacting it with methanesulfonyl chloride (MsCl), we create a highly electrophilic carbon center, priming the molecule for SN2 displacement by various nucleophiles (e.g., anilines, piperazines) to build the solvent-channel-binding moiety.

Step-by-Step Methodology:

  • Setup: Dissolve 1-(2-hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (5.0 mmol) in anhydrous dichloromethane (DCM, 30 mL) under an inert argon atmosphere.

  • Base Addition: Add triethylamine (Et₃N, 10.0 mmol, 2.0 eq) and cool the flask to 0 °C in an ice bath. Causality: Et₃N neutralizes the HCl byproduct, preventing the protonation of the pyrimidine nitrogens which would stall the reaction.

  • Activation: Add methanesulfonyl chloride (MsCl, 6.0 mmol, 1.2 eq) dropwise over 10 minutes.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours.

  • Workup: Dilute with additional DCM (20 mL) and wash the organic layer with saturated aqueous NaHCO₃ (2 × 25 mL) and brine (25 mL).

  • Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the mesylated intermediate, which should be used immediately in the next nucleophilic displacement step to avoid degradation.

Chemical Workflow Visualization

ChemWorkflow Step1 Starting Material 3-Amino-1-(2-hydroxyethyl)- 1H-pyrazole-4-carbonitrile Step2 Cyclocondensation Formamide, 180°C, 8h Step1->Step2 Annulation Step3 Intermediate 1-(2-Hydroxyethyl)-1H-pyrazolo [3,4-d]pyrimidin-4-amine Step2->Step3 Purine Core Formed Step4 Alcohol Activation MsCl, Et3N, DCM, 0°C Step3->Step4 Handle Activation Step5 Nucleophilic Displacement R-NH2, DIPEA, DMF, 80°C Step4->Step5 Diversification Step6 Target Drug Candidate Functionalized Kinase Inhibitor Step5->Step6 Final Assembly

Caption: Step-by-step synthetic workflow from the pyrazole intermediate to the final drug candidate.

References

  • Schenone, S., Brullo, C., Musumeci, F., Radi, M., & Botta, M. (2014). "Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies." Journal of Medicinal Chemistry, 57(10), 4028–4054. Available at:[Link]

  • El-Gohary, N. M., et al. (2022). "Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors." RSC Advances, 12, 14644-14661. Available at:[Link]

  • Wang, Y., et al. (2025). "Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib." The Journal of Organic Chemistry. Available at:[Link]

Sources

Application

Catalytic Pathways to 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile: An Application and Protocol Guide

Introduction: The Significance of a Versatile Pyrazole Intermediate 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a key heterocyclic building block in the landscape of pharmaceutical and agrochemical research....

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of a Versatile Pyrazole Intermediate

3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a key heterocyclic building block in the landscape of pharmaceutical and agrochemical research. Its strategic importance lies in its utility as a precursor for a variety of more complex molecular architectures, particularly in the synthesis of kinase inhibitors and other targeted therapeutics. The presence of multiple reactive sites—the amino group, the nitrile functionality, and the hydroxyethyl side chain—offers a rich platform for molecular elaboration. Consequently, the development of efficient, scalable, and sustainable methods for its synthesis is of paramount importance to researchers in drug discovery and development. This guide provides an in-depth exploration of catalytic methodologies for the synthesis of this valuable intermediate, offering detailed protocols and insights into the underlying chemical principles.

Core Synthetic Strategy: Cyclocondensation of Key Precursors

The foundational approach to the synthesis of the 3-aminopyrazole-4-carbonitrile core involves the cyclocondensation reaction between a hydrazine derivative and a suitable three-carbon electrophilic partner. In the case of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile, the most direct and convergent route employs the reaction of 2-hydroxyethylhydrazine with an ethoxymethylenemalononitrile equivalent. This reaction proceeds through a nucleophilic attack of the hydrazine on the electrophilic double bond of the malononitrile derivative, followed by an intramolecular cyclization and elimination of an alcohol to afford the aromatic pyrazole ring.

While this reaction can proceed without a catalyst, often requiring elevated temperatures and extended reaction times, the introduction of a catalyst can significantly enhance reaction rates, improve yields, and allow for milder reaction conditions. This guide will detail both a baseline thermal protocol and two distinct catalytic approaches: an acid-catalyzed method and a greener, base-catalyzed approach.

Methodology and Protocols

Protocol 1: Baseline Thermal Synthesis (Non-Catalytic)

This protocol establishes a baseline for the synthesis without the use of an external catalyst, relying on thermal energy to drive the reaction.

Materials:

  • (Ethoxymethylene)malononitrile

  • 2-Hydroxyethylhydrazine

  • Ethanol (absolute)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer/hotplate

  • Rotary evaporator

  • Ice bath

  • Buchner funnel and filter paper

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (ethoxymethylene)malononitrile (1.0 eq).

  • Dissolve the (ethoxymethylene)malononitrile in absolute ethanol (approximately 5-10 mL per gram of starting material).

  • Slowly add 2-hydroxyethylhydrazine (1.0-1.1 eq) to the stirred solution at room temperature. An exothermic reaction may be observed.

  • Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to induce crystallization of the product.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake with a small amount of cold ethanol to remove any unreacted starting materials and soluble impurities.

  • Dry the product under vacuum to obtain 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile.

Protocol 2: Acid-Catalyzed Synthesis via Microwave Irradiation

This protocol leverages the efficiency of microwave heating in conjunction with an acid catalyst to significantly reduce reaction times and potentially improve yields. The use of p-toluenesulfonic acid as a catalyst for the synthesis of 3-aminopyrazoles has been shown to be effective.

Materials:

  • (Ethoxymethylene)malononitrile

  • 2-Hydroxyethylhydrazine

  • p-Toluenesulfonic acid (p-TSA) monohydrate (catalytic amount, e.g., 5-10 mol%)

  • Ethanol (absolute)

  • Microwave synthesis vial

  • Microwave reactor

  • Magnetic stirrer

  • Rotary evaporator

  • Ice bath

  • Buchner funnel and filter paper

Procedure:

  • In a microwave synthesis vial equipped with a magnetic stir bar, combine (ethoxymethylene)malononitrile (1.0 eq) and ethanol (5-10 mL).

  • Add p-toluenesulfonic acid monohydrate (0.05-0.10 eq).

  • Stir the mixture to dissolve the solids.

  • Add 2-hydroxyethylhydrazine (1.0-1.1 eq) to the solution.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at a constant temperature (e.g., 100-120 °C) for 10-20 minutes. The reaction progress can be monitored by sampling at intervals if the instrument allows.

  • After the reaction is complete, cool the vial to room temperature.

  • The product may precipitate upon cooling. If not, concentrate the solution using a rotary evaporator.

  • Place the concentrated mixture in an ice bath to facilitate crystallization.

  • Isolate the product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Protocol 3: Green Synthesis Using a Reusable Heterogeneous Base Catalyst

This protocol employs a solid-supported base catalyst, which offers advantages in terms of environmental friendliness and ease of catalyst separation and reuse. While a specific catalyst for this exact reaction is not documented, analogous syntheses of aminopyrazoles have been successfully carried out using basic catalysts. A functionalized magnetic nanoparticle catalyst provides a good model for a green approach.[1][2]

Materials:

  • (Ethoxymethylene)malononitrile

  • 2-Hydroxyethylhydrazine

  • Fe3O4-supported base catalyst (e.g., Fe3O4@SiO2-NH2) (catalytic amount, e.g., 5 mol%)

  • Ethanol or a water/ethanol mixture

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer/hotplate

  • External magnet

  • Rotary evaporator

  • Ice bath

  • Buchner funnel and filter paper

Procedure:

  • To a round-bottom flask, add (ethoxymethylene)malononitrile (1.0 eq), 2-hydroxyethylhydrazine (1.0-1.1 eq), and the Fe3O4-supported base catalyst (0.05 eq).

  • Add ethanol or a water/ethanol mixture (1:1) as the solvent.

  • Stir the suspension at room temperature or heat to a moderate temperature (e.g., 50-60 °C) for 1-3 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Place a strong external magnet against the side of the flask to immobilize the catalyst.

  • Decant the supernatant solution containing the product.

  • Wash the catalyst with a small amount of the reaction solvent and combine the washings with the supernatant.

  • The catalyst can be washed further and dried for reuse.

  • Concentrate the combined supernatant and washings under reduced pressure.

  • Induce crystallization by cooling in an ice bath.

  • Collect the product by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Comparative Data and Discussion

Parameter Protocol 1: Thermal Protocol 2: Acid-Catalyzed (Microwave) Protocol 3: Green (Heterogeneous Base)
Catalyst Nonep-Toluenesulfonic acidFe3O4-supported base
Reaction Time 4-6 hours10-20 minutes1-3 hours
Temperature ~78 °C (Reflux)100-120 °CRoom Temp to 60 °C
Yield Moderate to GoodGood to ExcellentGood
Work-up Simple filtrationSimple filtrationMagnetic separation & filtration
Advantages Simple setup, no catalyst costExtremely fast, high throughput potentialCatalyst is reusable, environmentally friendly
Disadvantages Long reaction time, high energy consumptionRequires specialized microwave equipmentCatalyst synthesis required

The choice of synthetic route will depend on the specific requirements of the laboratory, including available equipment, desired throughput, and green chemistry considerations. The microwave-assisted acid-catalyzed method offers a significant advantage in terms of speed, making it ideal for rapid library synthesis and process optimization. The heterogeneous base-catalyzed method is well-suited for larger-scale synthesis where catalyst cost and waste reduction are primary concerns.

Mechanistic Insights

The formation of the pyrazole ring proceeds through a well-established cyclocondensation mechanism. The key steps are illustrated below:

G cluster_0 Reaction Mechanism A 2-Hydroxyethylhydrazine (Nucleophile) C Michael Addition Intermediate A->C Nucleophilic Attack B (Ethoxymethylene)malononitrile (Electrophile) B->C D Intramolecular Cyclization C->D Tautomerization & Ring Closure E Elimination of Ethanol D->E Aromatization F 3-amino-1-(2-hydroxyethyl)-1H- pyrazole-4-carbonitrile E->F

Caption: Generalized reaction mechanism for pyrazole formation.

Acid catalysts, such as p-TSA, protonate the ethoxy group of the (ethoxymethylene)malononitrile, making it a better leaving group and accelerating the initial Michael addition and subsequent cyclization. Base catalysts can deprotonate the hydrazine, increasing its nucleophilicity, or facilitate the elimination step.

Experimental Workflow Visualization

G cluster_1 Catalytic Synthesis Workflow start Start: Reagent Preparation reactants Combine Reactants and Catalyst in Solvent start->reactants reaction Reaction under Optimized Conditions (Thermal, Microwave, or Stirring) reactants->reaction monitoring Monitor Reaction by TLC reaction->monitoring monitoring->reaction Incomplete workup Catalyst Removal & Product Isolation monitoring->workup Complete purification Crystallization & Drying workup->purification end Final Product purification->end

Caption: General experimental workflow for catalytic synthesis.

Conclusion

The synthesis of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile can be achieved through several effective methods. While a simple thermal condensation provides a baseline, the use of catalytic systems offers significant advantages in terms of reaction efficiency and sustainability. The acid-catalyzed microwave-assisted protocol is ideal for rapid synthesis, while the use of a reusable heterogeneous base catalyst aligns with the principles of green chemistry. The choice of the optimal method will be dictated by the specific needs and resources of the research or development team. The protocols and insights provided in this guide are intended to empower researchers to confidently and efficiently synthesize this valuable chemical intermediate.

References

  • (Referenced for general pyrazole synthesis principles) Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. PMC. [Link]

  • (Information on 2-hydroxyethylhydrazine) 2-Hydroxyethylhydrazine. Chongqing Chemdad Co., Ltd. [Link]

  • (Example of catalyzed aminopyrazole synthesis) Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. PMC. [Link]

  • (General synthesis of aminopyrazole carbonitriles) Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. PMC. [Link]

  • (Example of magnetic nanocatalyst for pyrazole synthesis) Magnetic 2-aminopyridine-functionalized Fe₃O₄@SiO₂ nanocatalyst for green production of new pyrazole carbonitrile and aryl. Materials Chemistry and Mechanics. [Link]

  • (Synthesis of related pyrazole derivatives) Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. ARKIVOC. [Link]

  • (Example of magnetic nanocatalyst for pyrazole synthesis) Green synthesis of novel pyrazole carbonitrile and aryl methylene-pyrazole derivatives using 2-aminopyridine-Functionalized Silica-Coated Fe3O4 Nanoparticles as a highly-efficient and magnetically Separable Catalyst (Fe3O4@SiO2/NH/CC/2APy/CuII). ResearchGate. [Link]

  • (Example of catalyzed aminopyrazole synthesis) Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. RSC Publishing. [Link]

  • (General synthesis of aminopyrazole carbonitriles) Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. [Link]

  • (Review on pyrazoline synthesis) Synthesis of 2‐Pyrazolines from Hydrazines: Mechanisms Explained. ResearchGate. [Link]

  • (Catalytic synthesis of related pyrazoles) Efficient and greener method synthesis of pyrano[2, 3-c]pyrazole derivatives catalyzed by Fe3O4. OICC Press. [Link]

  • (Review on pyrazole synthesis) Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. [Link]

  • (Acid-catalyzed synthesis of aminopyrazoles) Microwave assisted synthesis of 3-amino 1H-pyrazoles catalyzed by p-toluenesulphonic acid. TSI Journals. [Link]

  • (Acid-catalyzed synthesis of aminopyrazoles) Full article: Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms. Taylor & Francis. [Link]

  • (Example of catalyzed aminopyrazole synthesis) Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. RSC Publishing. [Link]

  • (Catalytic synthesis of related pyrazoles) Synthesis of polysubstituted 5-amino-1H-pyrazole-4-carbonitrile via multicomponent strategy using NiFe2O4 nanocatalyst. Der Pharma Chemica. [Link]

  • (Example of catalyzed aminopyrazole synthesis) Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Semantic Scholar. [Link]

  • (Chemical substance information) 1H-Pyrazole-4-carbonitrile, 3-amino-1-(2-hydroxyethyl)-. Chem-Net. [Link]

Sources

Method

Application Notes and Protocols for In Vitro Biological Evaluation of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

Introduction: Unveiling the Biological Potential of a Novel Pyrazole Derivative The pyrazole nucleus is a cornerstone in medicinal chemistry, with its derivatives demonstrating a vast array of pharmacological activities,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Biological Potential of a Novel Pyrazole Derivative

The pyrazole nucleus is a cornerstone in medicinal chemistry, with its derivatives demonstrating a vast array of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][2][3][4] The compound 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a pyrazole derivative that holds promise as a scaffold for the development of novel therapeutic agents.[5][6] As a versatile building block, its biological profile is of significant interest to researchers in drug discovery and development.[5]

These application notes provide a comprehensive guide for the initial in vitro biological characterization of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile. The protocols detailed herein are designed to be robust and reproducible, enabling researchers to assess its cytotoxic effects, potential as an enzyme inhibitor, and its influence on gene expression.

I. Assessment of Cytotoxicity: Foundational Viability Studies

A primary step in evaluating any compound with therapeutic potential is to determine its effect on cell viability. This is crucial for identifying a therapeutic window and understanding its general toxicity profile. We will detail two widely accepted and complementary assays: the MTT assay, which measures metabolic activity, and the LDH assay, which quantifies membrane integrity.[7]

A. MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity.[7][8] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product.[9] The amount of formazan produced is directly proportional to the number of living cells.[10]

Experimental Workflow for MTT Assay

MTT_Workflow A Cell Seeding (96-well plate) B Overnight Incubation (37°C, 5% CO2) A->B C Treatment with 3-amino-1-(2-hydroxyethyl) -1H-pyrazole-4-carbonitrile B->C D Incubation (24-72 hours) C->D E Addition of MTT Reagent D->E F Incubation (2-4 hours) E->F G Solubilization of Formazan Crystals F->G H Absorbance Measurement (570 nm) G->H

Caption: Workflow of the MTT cell viability assay.

Protocol: MTT Assay

1. Materials:

  • 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
  • Cell line of interest (e.g., HeLa, A549)
  • Complete cell culture medium
  • 96-well flat-bottom sterile plates
  • MTT solution (5 mg/mL in PBS, sterile filtered)[8]
  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[11]
  • Phosphate-buffered saline (PBS)
  • Microplate reader

2. Procedure:

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.[9]
  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere.
  • Prepare serial dilutions of the test compound in complete medium.
  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls.
  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[9]
  • Carefully remove the medium containing MTT.
  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[11]
  • Measure the absorbance at 570 nm using a microplate reader.[10]

3. Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.
  • Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).
ParameterRecommended Value
Cell Seeding Density5,000 - 10,000 cells/well
Compound Incubation24 - 72 hours
MTT Incubation2 - 4 hours
Absorbance Wavelength570 nm
B. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is another common method to assess cytotoxicity. It measures the release of lactate dehydrogenase, a cytosolic enzyme, from damaged cells into the culture medium.[12] This assay is indicative of compromised cell membrane integrity.[13]

Experimental Workflow for LDH Assay

LDH_Workflow A Cell Seeding (96-well plate) B Overnight Incubation (37°C, 5% CO2) A->B C Treatment with 3-amino-1-(2-hydroxyethyl) -1H-pyrazole-4-carbonitrile B->C D Incubation (24-72 hours) C->D E Collection of Culture Supernatant D->E F Addition of LDH Reaction Mixture E->F G Incubation (30 minutes, RT) F->G H Absorbance Measurement (490 nm) G->H

Caption: Workflow of the LDH cytotoxicity assay.

Protocol: LDH Assay

1. Materials:

  • 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
  • Cell line of interest
  • Complete cell culture medium
  • 96-well flat-bottom sterile plates
  • LDH assay kit (containing reaction mixture and stop solution)
  • Lysis buffer (often included in the kit for maximum LDH release control)
  • Microplate reader

2. Procedure:

  • Follow steps 1-5 of the MTT assay protocol for cell seeding and treatment.
  • Prepare controls: a "no-cell" background control, a "vehicle-treated" spontaneous LDH release control, and a "maximum LDH release" control (by adding lysis buffer to untreated cells 45 minutes before the end of the incubation period).[14]
  • After the incubation period, carefully transfer 50 µL of the culture supernatant from each well to a new 96-well plate.[15]
  • Add 50 µL of the LDH reaction mixture to each well of the new plate.[15]
  • Incubate for 30 minutes at room temperature, protected from light.[14]
  • Add 50 µL of stop solution to each well.[15]
  • Measure the absorbance at 490 nm using a microplate reader.

3. Data Analysis:

  • Subtract the background absorbance from all readings.
  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Abs - Spontaneous Release Abs) / (Maximum Release Abs - Spontaneous Release Abs)] x 100
ControlPurpose
No-cellBackground absorbance of the medium and reagents.
Vehicle-treatedSpontaneous LDH release from healthy cells.
Lysis buffer-treatedMaximum LDH release from lysed cells (100% cytotoxicity).

II. Enzyme Inhibition Assays: Screening for Bioactivity

Many pyrazole derivatives are known to inhibit the activity of various enzymes, making this a crucial area of investigation.[1] As a starting point, we propose screening against α-amylase and α-glucosidase, two key enzymes involved in carbohydrate metabolism. Inhibition of these enzymes is a therapeutic strategy for managing type 2 diabetes.[16]

A. α-Amylase Inhibition Assay

This assay determines the ability of the test compound to inhibit α-amylase, which breaks down starch into smaller sugars.[16]

Protocol: α-Amylase Inhibition Assay

1. Materials:

  • 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
  • Porcine pancreatic α-amylase
  • Starch solution (1% w/v)
  • Sodium phosphate buffer (0.02 M, pH 6.9)
  • Dinitrosalicylic acid (DNSA) color reagent
  • Acarbose (positive control)
  • Microplate reader

2. Procedure:

  • Prepare different concentrations of the test compound and acarbose in buffer.
  • In a test tube, mix 100 µL of the test compound/acarbose with 100 µL of α-amylase solution.[17]
  • Pre-incubate the mixture for 10 minutes at 25°C.[17]
  • Add 100 µL of starch solution to initiate the reaction and incubate for 10 minutes at 25°C.[17]
  • Stop the reaction by adding 200 µL of DNSA reagent.[17]
  • Heat the tubes in a boiling water bath for 5 minutes, then cool to room temperature.[17]
  • Dilute the reaction mixture with distilled water.
  • Transfer 200 µL to a 96-well plate and measure the absorbance at 540 nm.[17]

3. Data Analysis:

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100
  • Determine the IC₅₀ value.
B. α-Glucosidase Inhibition Assay

This assay measures the inhibition of α-glucosidase, an enzyme that hydrolyzes terminal, non-reducing 1,4-linked alpha-glucose residues to release a single alpha-glucose molecule.[17]

Protocol: α-Glucosidase Inhibition Assay

1. Materials:

  • 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
  • Yeast α-glucosidase
  • p-Nitrophenyl-α-D-glucopyranoside (pNPG)
  • Phosphate buffer (0.1 M, pH 6.9)
  • Acarbose (positive control)
  • Microplate reader

2. Procedure:

  • In a 96-well plate, add 50 µL of the test compound/acarbose at various concentrations.
  • Add 100 µL of α-glucosidase solution to each well and pre-incubate for 10 minutes at 25°C.[17]
  • Initiate the reaction by adding 50 µL of pNPG solution.[17]
  • Incubate for 5 minutes at 25°C.[17]
  • Measure the absorbance at 405 nm before and after the incubation.[17]

3. Data Analysis:

  • Calculate the percentage of inhibition based on the change in absorbance compared to the control.
  • Determine the IC₅₀ value.

III. Gene Expression Analysis via RT-qPCR

To delve deeper into the mechanism of action, reverse transcription-quantitative polymerase chain reaction (RT-qPCR) can be employed to investigate changes in gene expression following treatment with the compound.[18] This allows for the quantification of specific mRNA transcripts related to pathways of interest, such as apoptosis (e.g., Bax, Bcl-2, Caspase-3) or inflammation (e.g., TNF-α, IL-6, COX-2).

Experimental Workflow for RT-qPCR

qPCR_Workflow A Cell Treatment with Test Compound B Total RNA Extraction A->B C RNA Quantification and Quality Check B->C D Reverse Transcription (cDNA Synthesis) C->D E Quantitative PCR (qPCR) D->E F Data Analysis (Relative Quantification) E->F

Caption: Workflow for gene expression analysis using RT-qPCR.

Protocol: Two-Step RT-qPCR

1. Materials:

  • Treated and untreated cells
  • RNA extraction kit
  • DNase I
  • Reverse transcription kit
  • SYBR Green qPCR master mix[19]
  • Gene-specific primers (forward and reverse)
  • Nuclease-free water
  • qPCR instrument

2. Procedure: a. RNA Extraction and cDNA Synthesis:

  • Treat cells with the test compound for a predetermined time.
  • Harvest the cells and extract total RNA using a commercial kit, including a DNase I treatment step to remove genomic DNA contamination.
  • Quantify the RNA and assess its purity (A260/A280 ratio).
  • Perform reverse transcription to synthesize cDNA from the extracted RNA using a reverse transcription kit.[18]

3. Data Analysis:

  • Determine the cycle threshold (Ct) values for the target and housekeeping genes.
  • Calculate the relative gene expression using the ΔΔCt method.
  • Analyze the fold change in gene expression in treated samples compared to untreated controls.
ParameterRecommendation
RNA Purity (A260/A280)~1.8 - 2.0
Housekeeping GenesGAPDH, β-actin, or other stably expressed genes
Analysis MethodΔΔCt for relative quantification

IV. Concluding Remarks and Future Directions

The protocols outlined in these application notes provide a solid foundation for the initial in vitro biological characterization of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile. The data generated from these assays will offer valuable insights into its cytotoxic profile, potential enzymatic inhibitory activity, and its effects on gene expression. Positive results from these initial screens can guide further, more specific investigations into its mechanism of action and therapeutic potential. Subsequent studies could include broader kinase inhibitor screening, cell cycle analysis, apoptosis assays, and in vivo efficacy studies in relevant disease models.

References

  • OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

  • Naim, M. J., Alam, O., Nawaz, F., Alam, M. J., & Alam, P. (2016). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences, 8(1), 2-17. Retrieved from [Link]

  • Khan, I., Zaib, S., Batool, S., & Abbas, N. (2016). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Oriental Journal of Chemistry, 32(4), 1827-1841. Retrieved from [Link]

  • Shelke, P. S., & Sapkal, S. B. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks, 14(6), 2816-2822. Retrieved from [Link]

  • Kumar, A., & Sharma, S. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Pharmaceutical Sciences & Analytical Research Journal, 7(2), 1-13. Retrieved from [Link]

  • Provost, J. J., & Wallert, M. A. (2025, June 15). MTT Proliferation Assay Protocol. Retrieved from [Link]

  • Sittampalam, G. S., Coussens, N. P., & Nelson, H. (Eds.). (2013). Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • Al-Hourani, B. J. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules, 27(15), 4930. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

  • Legrand, C., Bour, J. M., & Jacob, C. (2020). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. Current Protocols in Toxicology, 84(1), e105. Retrieved from [Link]

  • Zaharudin, N., et al. (2018). 3.4. In Vitro Enzyme Inhibitory Assays. Bio-protocol, 8(18), e2998. Retrieved from [Link]

  • Cell Biologics Inc. (n.d.). Lactate Dehydrogenase (LDH) Assay. Retrieved from [Link]

  • Stack, M. J. (n.d.). Quantitative Real Time PCR Protocol. Retrieved from [Link]

  • Sartorius. (n.d.). Protocol IncuCyte® Cytotoxicity Assay. Retrieved from [Link]

  • Promega Corporation. (2019, May 1). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

  • Lee, C., Kim, J., & Shin, S. G. (2023). Brief guide to RT-qPCR. Journal of Bacteriology and Virology, 53(1), 1-10. Retrieved from [Link]

  • Al-Zuaidy, M. H., Al-dujaili, J. K., & Al-ammari, K. A. (2019). In Vitro Inhibition of α-Amylase and α-Glucosidase by Extracts from Psiadia punctulata and Meriandra bengalensis. BioMed Research International, 2019, 8308292. Retrieved from [Link]

  • Segura Campos, M. R. (2018). In vitro α-amylase inhibitory assay v1. Retrieved from [Link]

  • Segura Campos, M. R. (2018). In vitro α-glucosidase inhibitory assay. Retrieved from [Link]

  • ChemicalCell. (n.d.). 1H-Pyrazole-4-Carbonitrile, 3-Amino-1-(2-Hydroxyethyl)- CAS NO 98035-87-1. Retrieved from [Link]

Sources

Technical Notes & Optimization

No content available

This section has no published content on the current product page yet.

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activity of 3-Amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Structural Analogs

Introduction The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile.[1] This five-membered heterocyclic ring, containing two adjacent nitrogen atoms, serves as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile.[1] This five-membered heterocyclic ring, containing two adjacent nitrogen atoms, serves as a privileged structure in the design of novel therapeutic agents.[1][2] Its derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3][4] Among the vast landscape of pyrazole-based compounds, the 3-amino-1H-pyrazole-4-carbonitrile core has emerged as a particularly valuable building block for the synthesis of potent and selective bioactive molecules.[5]

This guide focuses on the biological activity of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile and its structural analogs. The introduction of the 2-hydroxyethyl group at the N1 position can significantly influence the compound's pharmacokinetic properties, such as solubility and metabolic stability, making this a region of keen interest for structural modification. We will delve into a comparative analysis of the biological activities of these analogs, supported by experimental data from the scientific literature, to provide a comprehensive resource for researchers, scientists, and drug development professionals.

Structural Framework and Synthetic Strategies

The core structure of interest, 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile, possesses key pharmacophoric features: a hydrogen bond-donating amino group, a cyano group that can act as a hydrogen bond acceptor or participate in other interactions, and a modifiable hydroxyethyl side chain.

  • Diagram of the Core Structure

A schematic of the 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile core structure.

The synthesis of 3-aminopyrazole-4-carbonitrile derivatives is often achieved through a multicomponent reaction, a highly efficient approach in medicinal chemistry.[5] A common strategy involves the condensation of a β-ketonitrile or a similar precursor with a hydrazine derivative. For the synthesis of the core compound, 2-hydroxyethylhydrazine would be the key reagent.

  • Generalized Synthetic Workflow

Synthetic_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_product Product A β-Ketonitrile Derivative C Cyclocondensation A->C B Substituted Hydrazine (e.g., 2-Hydroxyethylhydrazine) B->C D 3-Amino-1-substituted-1H-pyrazole-4-carbonitrile C->D

A generalized workflow for the synthesis of 3-aminopyrazole-4-carbonitrile analogs.

Comparative Biological Activities

While direct head-to-head comparative studies on a series of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile analogs are not extensively documented in publicly available literature, we can infer structure-activity relationships (SAR) by examining related pyrazole derivatives. The primary areas where these compounds have shown promise are in anticancer and antimicrobial applications.

Anticancer Activity

Numerous studies have highlighted the potential of pyrazole derivatives as anticancer agents.[2][3] The mechanism of action often involves the inhibition of protein kinases, which are crucial regulators of cell proliferation and survival.

Table 1: Anticancer Activity of Selected Pyrazole Derivatives

Compound/Analog ClassCancer Cell Line(s)Reported Activity (IC50)Reference(s)
Pyrazolo[3,4-b]pyridine analogsHepG2, MCF7, HeLa3.11–4.91 µM[2]
1,3,4-TriarylpyrazolesColon (SW-620), Lung (HOP-92, HOP-62), CNS (U251, SNB-75), Renal (RXF 393)GI50: 0.52–5.15 µM[6]
Coumarin-pyrazole hybrids (P-03)Lung (A549)13.5 µM[7]
Indole-pyrazole derivativesHCT116, MCF7, HepG2, A549< 23.7 µM[2]

Note: IC50 and GI50 values represent the concentration of the compound required to inhibit 50% of cell growth.

From the broader class of pyrazole derivatives, several SAR insights can be drawn:

  • Substitution at C4: The introduction of bulky aromatic or heteroaromatic groups at the C4 position of the pyrazole ring often leads to potent anticancer activity.[6]

  • Substitution at N1: The nature of the substituent at the N1 position can significantly modulate the compound's activity and selectivity. While data on the 2-hydroxyethyl group is sparse, other substitutions like aryl groups have been shown to be beneficial.[2]

  • Fused Ring Systems: Fusing the pyrazole ring with other heterocyclic systems, such as pyridine, can enhance cytotoxic effects.[2]

Antimicrobial Activity

The pyrazole scaffold is also a promising framework for the development of novel antimicrobial agents.[4] These compounds have shown activity against a range of bacterial and fungal pathogens.

Table 2: Antimicrobial Activity of Selected Pyrazole Derivatives

Compound/Analog ClassMicroorganism(s)Reported Activity (MIC)Reference(s)
2-Amino-4-pyrazolyl-4H-1,3-oxazinesStaphylococcus aureusStrong bactericidal activity[4]
Pyrano[2,3-c] pyrazole derivativesEscherichia coli, Staphylococcus aureusNot specified, but showed inhibition[8]
Pyrazole derivativesBacillus subtilisInhibition zone of 19 mm[9]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Key observations from the antimicrobial activity of pyrazole analogs include:

  • Hybrid Molecules: Combining the pyrazole core with other bioactive heterocycles, such as oxazines, can lead to potent antimicrobial agents.[4]

  • Gram-Positive vs. Gram-Negative Activity: Some pyrazole derivatives exhibit selective activity against Gram-positive bacteria like Staphylococcus aureus.[4]

Experimental Methodologies

To ensure the scientific integrity of biological comparisons, standardized and validated experimental protocols are essential.

Anticancer Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds (and a vehicle control) and incubate for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. The MTT is reduced by metabolically active cells to form insoluble purple formazan crystals.

  • Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the colored solution at a specific wavelength (usually between 500 and 600 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

  • MTT Assay Workflow

MTT_Assay_Workflow A Seed cancer cells in 96-well plate B Treat with test compounds A->B C Incubate for 48-72 hours B->C D Add MTT solution C->D E Incubate for 2-4 hours D->E F Solubilize formazan crystals E->F G Measure absorbance F->G H Calculate IC50 G->H

A step-by-step workflow of the MTT assay for cytotoxicity evaluation.

Antimicrobial Activity Assessment: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Protocol:

  • Compound Preparation: Prepare a serial dilution of the test compounds in a 96-well microtiter plate.

  • Inoculum Preparation: Prepare a standardized suspension of the target microorganism.

  • Inoculation: Add the microbial inoculum to each well of the microtiter plate.

  • Incubation: Incubate the plate at an appropriate temperature and duration for the specific microorganism.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Directions

The 3-amino-1H-pyrazole-4-carbonitrile scaffold represents a fertile ground for the discovery of novel therapeutic agents. While direct comparative biological data for a series of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile analogs is currently limited, the broader family of pyrazole derivatives has demonstrated significant potential in anticancer and antimicrobial applications.

Future research should focus on the systematic synthesis and biological evaluation of a library of 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile analogs with diverse substitutions at the C5 position and modifications to the hydroxyethyl side chain. Such studies will be instrumental in elucidating detailed structure-activity relationships and identifying lead compounds for further preclinical development. The insights gained from such investigations will undoubtedly contribute to the advancement of pyrazole-based therapeutics.

References

  • Siddiq, H. A., Imam, M. A., Alsharif, S. T., Attar, R. M. S., & El‐Metwaly, N. M. (2025). Synthesis of New Thiazole‐Pyrazole Analogues: Molecular Modelling, Antiproliferative/Antiviral Activities, and ADME Studies. Chemical Biology & Drug Design. [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). PMC. [Link]

  • Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-acetylcoumarin and their Mechanistic Anticancer Evaluation. (2022). Semantic Scholar. [Link]

  • Ismail, N. S. M., Khalifa, N. M., Fahmy, H. H., Sahrawy, H. M. E., & Nossier, M. A. (2016). Anticancer evaluation of novel 1,3,4-trisubstituted pyrazole candidates bearing different nitrogenous heterocyclic Moieties. Allied Academies. [Link]

  • Request PDF. (n.d.). ResearchGate. [Link]

  • Pyrazoles as anticancer agents: Recent advances. (2023). SRR Publications. [Link]

  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. (n.d.). Paper Publications. [Link]

  • Synthesis and Antimicrobial Activity of Some New Pyrazoles, Fused Pyrazolo[3,4-d]-pyrimidine and 1,2-Dihydroimidazo-[2,1-c][2][6][10]triazin-6-one Derivatives. (n.d.). PMC. [Link]

  • Synthesis, structure-activity relationship, and pharmacophore modeling studies of pyrazole-3-carbohydrazone derivatives as dipeptidyl peptidase IV inhibitors. (2012). PubMed. [Link]

  • Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii. (2022). ORBi. [Link]

  • Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. (2024). MDPI. [Link]

  • Synthesis and Antimicrobial Activity of 2-amino-4- pyrazolyl-4Н-1,3-oxazines. (2024). [No Source][Link]

  • Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. (2021). Biointerface Research in Applied Chemistry. [Link]

  • Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. (2024). ResearchGate. [Link]

  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED NOVEL PYRAZOLONE AND PYRAZOLE DERIVATIVES. (n.d.). Connect Journals. [Link]

  • Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. (2025). ResearchGate. [Link]

  • Synthesis, biological evaluation and computational studies of pyrazole derivatives as Mycobacterium tuberculosis CYP121A1 inhibitors. (n.d.). RSC Publishing. [Link]

  • Document: Synthesis, pharmacological evaluation, and σ1 receptor interaction analysis of hydroxyethyl substituted piperazines. (CHEMBL3232783). (n.d.). ChEMBL - EMBL-EBI. [Link]

  • SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. (2016). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a logical system derived directly from a molecule's physicochemical properties. When handling highly functiona...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a logical system derived directly from a molecule's physicochemical properties. When handling highly functionalized pharmaceutical building blocks like 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile (CAS: 98035-87-1) , understanding the why behind the protective measures is the most effective way to ensure operational safety and experimental integrity.

This guide provides a comprehensive, causality-driven protocol for the safe handling, transfer, and disposal of this compound.

Mechanistic Hazard Profile: The "Why" Behind the PPE

To design an effective safety protocol, we must first deconstruct the molecule's functional groups and their associated risks. Based on regulatory data for structurally related pyrazole-4-carbonitriles[1][2], this compound is classified under Acute Toxicity Category 4 (H302, H312, H332) and Skin Irritation Category 2 (H315) .

The rationale for our specific PPE and handling choices stems from three structural features:

  • The Nitrile Group (-C≡N): While covalently bound and generally stable within the pyrazole scaffold, nitriles present a latent hazard. Under extreme conditions (combustion or exposure to strong, concentrated acids), they can undergo hydrolysis or thermal decomposition to release hydrogen cyanide (HCN) gas[3]. Causality: This dictates our strict segregation of nitrile waste from acidic waste streams.

  • The Primary Amine (-NH₂): Amines are nucleophilic and can act as skin sensitizers. They readily interact with the proteins in the stratum corneum, leading to contact dermatitis. Causality: This necessitates the use of high-quality, unbroken nitrile barriers, as amines can degrade certain inferior glove materials over time.

  • The Hydroxyethyl Group (-CH₂CH₂OH): This moiety increases the compound's aqueous solubility and polarity compared to purely lipophilic pyrazoles. Causality: Increased solubility in sweat or moisture on the skin can facilitate rapid dermal absorption[4], making immediate decontamination of accidental exposure critical.

Risk-Stratified PPE Matrix

Quantitative hazard data dictates that exposure limits must be strictly controlled[5]. The following table summarizes the required PPE based on the operational scale.

Operational ScaleEye & Face ProtectionHand ProtectionBody ProtectionRespiratory & Engineering Controls
Analytical (<10 mg) ANSI Z87.1 Safety GlassesSingle Nitrile (≥4 mil thickness)Standard Lab Coat (Buttoned)Fume Hood (No respirator required)
Preparative (10 mg - 10 g) Chemical Splash GogglesDouble Nitrile (≥4 mil thickness)Fluid-resistant Lab CoatFume Hood (Face velocity 0.4-0.6 m/s)
Bulk/Scale-up (>10 g) Goggles + Full Face ShieldDouble Nitrile + Extended CuffsTyvek® Apron over Lab CoatFume Hood + N95/P100 Particulate Respirator

Hazard Mitigation Workflow

HazardMitigation Chem 3-amino-1-(2-hydroxyethyl)- 1H-pyrazole-4-carbonitrile Hazard1 Dermal Exposure (Amine/Hydroxyethyl) Chem->Hazard1 Contact Hazard2 Inhalation (Aerosolized Powder) Chem->Hazard2 Transfer Hazard3 Combustion/Hydrolysis (Nitrile Group) Chem->Hazard3 Reaction/Fire PPE1 Double Nitrile Gloves & Impervious Coat Hazard1->PPE1 PPE2 Local Exhaust Ventilation (Fume Hood) Hazard2->PPE2 PPE3 Avoid Strong Acids & Oxidizers Hazard3->PPE3

Fig 1. Hazard mitigation pathway mapping functional group risks to specific engineering and PPE controls.

Experimental Protocol: Safe Weighing and Transfer

Fine powders of pyrazole derivatives are prone to static cling, which significantly increases the risk of aerosolization and subsequent inhalation[6]. This protocol is designed as a self-validating system to ensure zero environmental contamination during transfer.

Step 1: Pre-Operational Setup

  • Verify the fume hood is operational with a face velocity between 0.4 and 0.6 m/s.

  • Line the balance floor with anti-static weighing paper. Causality: This neutralizes static charges that cause the powder to "jump" and aerosolize when the container is opened.

  • Pre-weigh your receiving vial and cap it.

Step 2: PPE Donning Sequence

  • Don a fluid-resistant lab coat, ensuring all buttons are fastened.

  • Put on chemical splash goggles.

  • Don the inner pair of nitrile gloves, followed by the outer pair. Causality: If the outer glove becomes contaminated during weighing, you can safely doff it without exposing your bare skin to the chemical or contaminated surfaces.

Step 3: Active Handling

  • Use a grounded, anti-static micro-spatula for the transfer.

  • Keep the source container and receiving vial as close together as possible to minimize the transfer path.

  • Once the desired mass is achieved, immediately cap both the source container and the receiving vial.

Step 4: Self-Validating Decontamination

  • Wipe down the exterior of both containers and the micro-spatula using a lint-free wipe dampened with a 10% ethanol/water solution (or isopropanol), followed by a dry wipe.

  • Validation: Carefully fold the anti-static paper inwards, trapping any microscopic stray powder, and place it directly into the solid waste container. Inspect the balance area under standard lighting to ensure no crystalline residue remains.

Emergency Response & Disposal Plan

Even with rigorous protocols, accidental exposure requires immediate, rehearsed action.

Spill Management: If a spill occurs outside the fume hood, immediately evacuate personnel from the immediate vicinity[6]. Do not dry-sweep the powder. Cover the spill with damp absorbent paper to suppress dust formation, then carefully collect the material into a sealable hazardous waste container[3].

Waste Disposal Protocol:

  • Solid Waste: All contaminated consumables (spatulas, weigh boats, outer gloves, wipes) must be collected in a designated biohazard/chemical solid waste bag.

  • Liquid Waste: Any solvent waste containing dissolved 3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile must be placed in a dedicated organic waste carboy.

  • Critical Segregation: NEVER dispose of this compound in a waste container that holds strong acids (e.g., HCl, H₂SO₄) or strong oxidizers. Causality: Acidic environments can hydrolyze the nitrile group, potentially generating toxic fumes[3]. Label the waste container clearly as: "Toxic Organic Waste - Contains Nitriles / Do Not Mix with Acids."

References

  • "Chemical Substance Information: Pyrazole-4-carbonitrile derivatives", NextSDS Database. Validated landing page: [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
Reactant of Route 2
Reactant of Route 2
3-amino-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
© Copyright 2026 BenchChem. All Rights Reserved.